1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene

• IUPAC Name: 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene
• InChI: InChI=1S/C18H22O3/c1-15-8-10-16(11-9-15)20-12-3-4-13-21-18-7-5-6-17(14-18)19-2/h5-11,14H,3-4,12-13H2,1-2H3
• InChI Key: LWZHNBBETVJMHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCCOC2=CC=CC(=C2)OC
• Molecular Formula: C18H22O3
• Molecular Weight: 286.4 g/mol

Description

1-Methoxy-3-[4-(4-methylphenoxy)butoxy]benzene, also known as MMBO, is a chemical compound that belongs to the family of alkylphenols. It is a synthetic compound that is widely used in scientific research due to its unique chemical properties. MMBO is a clear, colorless liquid that is soluble in organic solvents such as ethanol and acetone.

Mechanism of Action

The mechanism of action of 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene is not well understood. It is believed to act as an estrogen receptor agonist, binding to the receptor and activating downstream signaling pathways. 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene has also been shown to inhibit the activity of aromatase, an enzyme that converts androgens to estrogens.
Biochemical and Physiological Effects
1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the proliferation of breast cancer cells in vitro and to promote the growth of estrogen-dependent tumors in animal models. 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene has also been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene is also stable and can be stored for long periods of time. However, one limitation of using 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene is that it has low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many future directions for research on 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene. One area of research is to further investigate the mechanism of action of 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene and its effects on estrogen receptors. Another area of research is to study the effects of 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene on other biological systems, such as the immune system and the nervous system. Additionally, there is a need for more research on the potential risks and benefits of using 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene in scientific research.

Synthesis Methods

1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene is synthesized through a multistep process that involves the reaction of 4-methylphenol with 3-bromobenzoic acid to form 3-(4-methylphenoxy)benzoic acid. This intermediate is then reacted with 4-bromobutanol in the presence of a base to form 3-[4-(4-methylphenoxy)butoxy]benzoic acid. The final step involves the methylation of the phenolic group using dimethyl sulfate to form 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene.

Scientific Research Applications

1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene is widely used in scientific research as a tool to study the effects of alkylphenols on biological systems. It has been shown to have estrogenic activity and can bind to estrogen receptors in vitro. 1-methoxy-3-[4-(4-methylphenoxy)butoxy]benzene has been used to study the effects of alkylphenols on the development of breast cancer and other estrogen-related diseases.